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Compound of Interest

Compound Name: Isoarachidic acid

CAS No.: 6250-72-2

Cat. No.: B1228832

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoarachidic acid, systematically known as 18-methylnonadecanoic acid, is a C20 branched-

chain saturated fatty acid. Unlike its straight-chain isomer, arachidic acid (n-eicosanoic acid),

the presence of a terminal isopropyl group in isoarachidic acid introduces distinct

physicochemical properties and metabolic behaviors. This guide provides a comprehensive

overview of the structure, properties, analysis, and synthesis of isoarachidic acid, tailored for

professionals in research and development.

Chemical Structure and Nomenclature
Isoarachidic acid is defined by a 20-carbon backbone with a methyl branch at the C-18

position. This terminal branching is a key structural feature that differentiates it from the linear

arachidic acid.
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Systematic IUPAC Name: 18-methylnonadecanoic acid[1]

Common Name: Isoarachidic acid[1]

Lipid Numbers: C20:0 iso

Molecular Formula and Weight
Molecular Formula: C₂₀H₄₀O₂[1]

Molecular Weight: 312.53 g/mol [1]

Structural Representation
The structure of isoarachidic acid consists of a 19-carbon chain (nonadecanoic acid) with a

methyl group at the 18th carbon atom.

Diagram 1: Chemical Structure of Isoarachidic Acid

A 2D representation of Isoarachidic Acid (18-methylnonadecanoic acid).

Physicochemical Properties
The terminal isopropyl group in isoarachidic acid influences its physical properties, generally

leading to a lower melting point compared to its straight-chain counterpart, arachidic acid. This

is a common trait in iso-fatty acids due to the disruption in crystal lattice packing caused by the

methyl branch.
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Property
Isoarachidic Acid
(Predicted/Typical)

Arachidic Acid
(Experimental)

Reference

Melting Point
Lower than arachidic

acid
75.4 °C [2]

Boiling Point
Lower than arachidic

acid
328 °C [2]

Solubility

Soluble in organic

solvents (chloroform,

ethanol, DMSO),

sparingly soluble in

neutral buffers.

Practically insoluble in

water; soluble in hot

absolute alcohol,

benzene, chloroform,

ether.

[2][3]

Appearance White crystalline solid
White crystalline solid

or flakes
[2]

Spectroscopic Analysis for Structural Elucidation
For the purpose of structural identification and confirmation, several spectroscopic techniques

are employed. While data for the free acid can be limited, analysis is often performed on its

more volatile methyl ester derivative, methyl 18-methylnonadecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of a long-chain fatty acid like isoarachidic acid is

characterized by several key signals. A broad singlet for the carboxylic acid proton (COOH)

would appear far downfield (typically >10 ppm). A triplet at approximately 2.35 ppm

corresponds to the α-methylene protons (-CH₂-COOH). A multiplet around 1.65 ppm is

characteristic of the β-methylene protons. The bulk of the methylene protons in the long

aliphatic chain will produce a large, overlapping signal around 1.2-1.4 ppm. The terminal

isopropyl group will exhibit a multiplet for the single proton (-CH(CH₃)₂) and a doublet for the

two equivalent methyl groups (-CH(CH₃)₂).

¹³C NMR: The carbon NMR spectrum provides a more detailed map of the carbon skeleton.

The carbonyl carbon (C=O) will have a chemical shift around 180 ppm. The α- and β-

carbons to the carbonyl group will appear at distinct chemical shifts. The long chain of
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methylene carbons will produce a series of closely spaced signals around 20-35 ppm. The

carbons of the terminal isopropyl group will have characteristic chemical shifts that allow for

unambiguous identification of the iso-branching. For methyl 18-methylnonadecanoate, a ¹³C

NMR spectrum is publicly available.

Mass Spectrometry (MS)
Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a powerful

tool for the analysis of fatty acids, typically as their methyl esters.

Electron Ionization (EI-MS): The EI mass spectrum of methyl 18-methylnonadecanoate will

show a molecular ion peak (M⁺) at m/z 326. Characteristic fragment ions include those

resulting from cleavage at the ester group and along the aliphatic chain. A prominent peak at

m/z 74 is indicative of the McLafferty rearrangement of the methyl ester.

Infrared (IR) Spectroscopy
The IR spectrum of isoarachidic acid will display characteristic absorption bands for its

functional groups.

A broad O-H stretching band from approximately 2500 to 3300 cm⁻¹ is characteristic of the

carboxylic acid dimer.

A strong C=O stretching band will be present around 1700 cm⁻¹.

C-H stretching vibrations from the aliphatic chain will appear just below 3000 cm⁻¹.

Synthesis of Isoarachidic Acid
The synthesis of long-chain iso-fatty acids can be achieved through various organic chemistry

methodologies. A practical, gram-scale synthesis for a range of iso-fatty acids, which can be

adapted for isoarachidic acid, has been described. This approach often involves the

construction of the terminal isopropyl group and subsequent chain extension or modification.

Exemplary Synthetic Pathway
A representative synthesis for a C19 iso-fatty acid, which is structurally very similar to

isoarachidic acid, starts from hexadecanolide.
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Diagram 2: Synthetic Pathway to a C19 Iso-Fatty Acid

Hexadecanolide (C16 Lactone) Tertiary Alcohol Intermediate1. MeMgBr, THF Reduced Alkane2. BF3·Et2O, Et3SiH, CH2Cl2 Iso-nonadecanoic Acid (C19)3. Oxidation (e.g., KMnO4)

Click to download full resolution via product page

A generalized synthetic route to long-chain iso-fatty acids.

Detailed Experimental Protocol (Adapted from Adams et
al.)
This protocol outlines the key steps for the synthesis of a long-chain iso-fatty acid. The specific

reagents and conditions may require optimization for the synthesis of isoarachidic acid.

Step 1: Grignard Reaction to Form Tertiary Alcohol

Dissolve the starting lactone (e.g., hexadecanolide) in anhydrous tetrahydrofuran (THF)

under an inert atmosphere (e.g., argon or nitrogen).

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of methylmagnesium bromide (MeMgBr) in THF dropwise to the cooled

lactone solution.

Allow the reaction to warm to room temperature and stir for several hours until completion,

as monitored by thin-layer chromatography (TLC).

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with an organic solvent such as ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude tertiary alcohol.

Step 2: Reduction of the Tertiary Alcohol
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Dissolve the crude tertiary alcohol in anhydrous dichloromethane (CH₂Cl₂).

Add triethylsilane (Et₃SiH) to the solution.

Slowly add boron trifluoride diethyl etherate (BF₃·Et₂O) to the reaction mixture.

Stir the reaction at room temperature until the starting material is consumed (monitored by

TLC).

Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

Extract the product with dichloromethane, wash the combined organic layers with brine, dry

over anhydrous sodium sulfate, and concentrate to yield the reduced alkane intermediate.

Step 3: Oxidation to the Carboxylic Acid

Dissolve the reduced alkane intermediate in a suitable solvent system, which may include

acetic acid and water.

Add a phase-transfer catalyst, such as tetrabutylammonium bromide (Bu₄NBr).

Add the oxidizing agent, such as potassium permanganate (KMnO₄), portion-wise to the

reaction mixture.

Stir vigorously until the reaction is complete.

Work up the reaction by adding a reducing agent (e.g., sodium bisulfite) to quench the

excess permanganate, followed by acidification and extraction with an appropriate organic

solvent.

Purify the final product, the iso-fatty acid, by recrystallization or column chromatography to

obtain the pure isoarachidic acid.

Conclusion
Isoarachidic acid's unique structure, characterized by its terminal isopropyl group, imparts

distinct properties that are of interest in various fields, including lipidomics, nutritional science,

and industrial applications. A thorough understanding of its structure, physicochemical
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properties, and analytical signatures is crucial for researchers and developers working with this

and other branched-chain fatty acids. The synthetic protocols outlined provide a foundation for

obtaining this molecule for further study and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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